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Compound of Interest

Compound Name: 2-Fluoro-6-formylpyridine

Cat. No.: B112266

Essential Safety and Handling Guide for 2-
Fluoro-6-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Fluoro-6-formylpyridine. Given the absence of a
comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound, the
following information is synthesized from data on structurally similar fluorinated pyridines and
aldehydes. A thorough risk assessment should be conducted by researchers and their
institution's Environmental Health and Safety (EHS) department prior to handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Fluoro-6-formylpyridine is considered a hazardous chemical. Primary hazards include
acute toxicity if swallowed, inhaled, or in contact with skin, as well as causing serious skin and
eye irritation.[1][2] Therefore, strict adherence to recommended PPE is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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. . Recommended
Body Part Protective Equipment .
Material/Standard
Safety glasses with side-
shields or chemical safety
) Must conform to EN166 (EU)
Eyes/Face goggles. A face shield should
o or NIOSH (US) standards.
be worn where splashing is a
risk.
Nitrile rubber or butyl rubber
are recommended. Gloves
Skin Chemical-resistant gloves. must be inspected for integrity

before each use and disposed

of after contamination.[3]

Lab coat or chemical-resistant

apron.

A standard laboratory coat is
the minimum requirement. For
larger quantities or splash
potential, a chemical-resistant
apron over the lab coat is

recommended.

Respiratory

A NIOSH-approved respirator
with an organic vapor

cartridge.

Required when working
outside of a certified chemical
fume hood or if ventilation is

inadequate.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Fluoro-6-formylpyridine is crucial for

safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Fluoro-6-formylpyridine
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Property Value

Molecular Formula CeHaFNO[4][5][6][7]
Molecular Weight 125.1 g/mol [5][6][7]
Boiling Point (Predicted) 192.4 + 20.0 °C[4][8]
Density (Predicted) 1.269 + 0.06 g/cm3[4][8]
Flash Point (Predicted) 70.1 £ 21.8 °C[8]

Store in a cool place, with some suppliers
Storage Temperature )
recommending storage at -20°C.[6][9]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is critical to minimize exposure and prevent
accidents.

Step-by-Step Handling Protocol:

e Preparation:
o Ensure all required PPE is available and in good condition.
o Verify that a safety shower and eyewash station are accessible and operational.
o Prepare all necessary equipment and reagents before handling the chemical.

» Engineering Controls:

o All work involving 2-Fluoro-6-formylpyridine must be conducted in a properly functioning
chemical fume hood to minimize inhalation exposure.[4]

o Use explosion-proof electrical and ventilating equipment where appropriate.[1]
e Handling:

o Avoid direct contact with skin and eyes.[9]
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o Do not breathe vapors or mist.[1][4]

o Keep the container tightly closed when not in use.[1][9]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][4]
o Use non-sparking tools.[1]

o Take precautionary measures against static discharge.[1]

o Do not eat, drink, or smoke in the work area.[1]

o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[9]

o Keep containers tightly sealed and upright to prevent leakage.[9]

o Some suppliers recommend storing under an inert atmosphere (e.g., Argon).[7]

Emergency Procedures

Immediate and appropriate action is vital in case of an emergency.

Table 3: First-Aid Measures
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Exposure First-Aid Instructions

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[1][2]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[2][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][9]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[3][9]

Accidental Release Measures:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[3][9]

Wear appropriate PPE as outlined in Table 1.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Do not allow the chemical to enter drains or waterways.[9]

Fire-Fighting Measures:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.jubilantingrevia.com/uploads/files/269msds_0734GjGhs06Div.05sds2-Fluoro-6-(trifluoromethyl)pyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0156103&productDescription=2-FLRO-6-METHYLPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0156103&productDescription=2-FLRO-6-METHYLPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoro-6-methylpyridine.htm
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoro-6-methylpyridine.htm
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoro-6-methylpyridine.htm
https://www.fishersci.com/store/msds?partNumber=AAL0156103&productDescription=2-FLRO-6-METHYLPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-fluoro-6-methylpyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-
resistant foam.[2] Water spray can be used to cool containers.[3][9]

e Specific Hazards: Combustion may produce toxic fumes, including carbon oxides, nitrogen
oxides (NOx), and hydrogen fluoride.[2][9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][9]

Disposal Plan
Chemical waste must be managed in accordance with all local, state, and federal regulations.
e Waste Collection:

o Collect waste 2-Fluoro-6-formylpyridine and contaminated materials in a clearly labeled,
sealed container.

o Do not mix with other waste streams unless compatibility is known.
» Disposal:
o Dispose of the chemical waste through a licensed professional waste disposal service.[3]

o One recommended method is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[3]

o Contaminated packaging should be disposed of as unused product.[3]

Workflow for Handling 2-Fluoro-6-formylpyridine
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Safe Handling Workflow for 2-Fluoro-6-formylpyridine

Preparation

Risk Assessment & SOP Review

Y

Gather & Inspect PPE

\

Verify Emergency Equipment
(Eyewash, Shower)

Proceed to Handling

Handling
Y

Work in Chemical Fume Hood

\

Ground Equipment & Use Non-Sparking Tools

;

Dispense Chemical

‘\\Ii Bpill/Exposure

Y

Keep Container Sealed When Not in Use Spill or Exposure Occurs

End of Procedure

Post-Handling

\
Decontaminate Work Area Follow First-Aid & Spill Cleanup Protocols

l

Properly Store Chemical Dispose of Contaminated PPE & Waste Report Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Fluoro-6-formylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

